Cas no 1019108-05-4 (3H-Imidazo[4,5-b]pyridine-5-carboxylic acid)

• Product Name: 3H-Imidazo[4,5-b]pyridine-5-carboxylic acid
• CAS No: 1019108-05-4
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD09863858
• CID: 1040319
• PubChem ID: 21818978
• Update Time: 2025-05-20

3H-Imidazo[4,5-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-5-carboxylic acid
• 1H-Imidazo[4,5-b]pyridine-5-carboxylic acid
• NRVIZYWYHXROKA-UHFFFAOYSA-N
• 0517AA
• SB10334
• NE40005
• ST2410851
• 3H-imidazo[4,5]pyridine-5-carboxylic acid
• Z2737790480

• MDL： MFCD09863858
• Inchi： 1S/C7H5N3O2/c11-7(12)5-2-1-4-6(10-5)9-3-8-4/h1-3H,(H,11,12)(H,8,9,10)
• InChI Key： NRVIZYWYHXROKA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(N=CN2)N=1)=O

Computed Properties

• Exact Mass: 163.03800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Topological Polar Surface Area: 78.9

Experimental Properties

• PSA: 78.87000
• LogP: 0.65610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3H-Imidazo[4,5-b]pyridine-5-carboxylic acid

3H-Imidazo[4,5-b]pyridine-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1019108-05-4, commonly referred to as 3H-Imidazo[4,5-b]pyridine-5-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and potential applications in drug design. The imidazo[4,5-b]pyridine core of this molecule is particularly notable for its aromaticity and ability to form hydrogen bonds, making it a valuable component in the development of bioactive compounds.

Recent studies have highlighted the potential of 3H-Imidazo[4,5-b]pyridine-5-carboxylic acid as a lead compound in the design of new therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in the progression of Alzheimer's disease. This finding underscores its potential as a lead molecule for the development of novel neuroprotective agents.

In addition to its pharmacological applications, 3H-Imidazo[4,5-b]pyridine-5-carboxylic acid has also been investigated for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. A 2022 study in *Advanced Materials* reported that this compound can be incorporated into organic semiconductors to enhance their charge transport properties, paving the way for its application in next-generation electronic devices.

The synthesis of 3H-Imidazo[4,5-b]pyridine-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the imidazopyridine core. This is followed by functionalization to introduce the carboxylic acid group at the 5-position. Researchers have optimized various synthetic routes to improve yield and purity, with some methods incorporating microwave-assisted synthesis to accelerate reaction times. These advancements have made the compound more accessible for further research and development.

From an analytical standpoint, 3H-Imidazo[4,5-b]pyridine-5-carboxylic acid has been extensively characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and stability under different conditions. For example, a 2021 study published in *Analytical Chemistry* utilized high-resolution mass spectrometry to confirm the molecular formula and purity of the compound, ensuring its suitability for subsequent biological assays.

Looking ahead, the continued exploration of 3H-Imidazo[4,5-b]pyridine-5-carboxylic acid is expected to yield further breakthroughs in both therapeutic and materials science applications. Its unique combination of structural versatility and bioactivity makes it a compelling candidate for future research. As researchers continue to uncover its potential, this compound is poised to play a significant role in advancing our understanding of complex biological systems and developing innovative materials for modern technologies.